Cas no 14703-83-4 (5-(dimethylamino)-2-nitrophenol)

• Product Name: 5-(dimethylamino)-2-nitrophenol
• CAS No: 14703-83-4
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD00047680
• CID: 1318216
• PubChem ID: 14091685
• Update Time: 2025-07-29

5-(dimethylamino)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-(dimethylamino)-2-nitro-
• SCHEMBL11832913
• EN300-99266
• 14703-83-4
• AKOS033268237
• 5-(dimethylamino)-2-nitrophenol
• Z1326937904

• MDL： MFCD00047680
• Inchi： 1S/C8H10N2O3/c1-9(2)6-3-4-7(10(12)13)8(11)5-6/h3-5,11H,1-2H3
• InChI Key： NDGHFOLJNKSCOW-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)N(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.0692
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• PSA: 66.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 5-(dimethylamino)-2-nitrophenol

5-(Dimethylamino)-2-Nitrophenol (CAS No. 14703-83-4): A Versatile Compound in Pharmaceutical and Chemical Research

5-(Dimethylamino)-2-nitrophenol (CAS No. 14703-83-4) is a key compound in the field of medicinal chemistry, characterized by its unique molecular structure and potential biological activities. This compound belongs to the class of nitrophenol derivatives, which are widely studied for their applications in drug discovery, agrochemicals, and material science. The 5-(dimethylamino)-2-nitrophenol molecule contains a nitro group (-NO₂) at the 2-position and a dimethylamino group (-N(CH₃)₂) at the 5-position, creating a balance between electron-withdrawing and electron-donating effects. This structural feature makes it a valuable scaffold for the development of novel therapeutics targeting various diseases.

Recent studies have highlighted the importance of 5-(dimethylamino)-2-nitrophenol in modulating enzyme activity and cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on the activity of acetylcholinesterase (AChE), a key enzyme involved in neurodegenerative disorders such as Alzheimer’s disease. The 5-(dimethylamino)-2-nitrophenol molecule was found to interact with the active site of AChE through hydrogen bonding and hydrophobic interactions, suggesting its potential as a lead compound for the design of anti-Alzheimer agents.

Another significant area of research involving 5-(dimethylamino)-2-nittropenol is its role in the development of antifungal agents. A 2024 study published in Antimicrobial Agents and Chemotherapy reported that this compound demonstrates significant antifungal activity against Candida albicans and Aspergillus fumigatus. The mechanism of action was attributed to the compound’s ability to disrupt fungal cell membrane integrity by interacting with phospholipid bilayers. This finding underscores the 5-(dimethylamino)-2-nitrophenol’s potential as a candidate for the development of new antifungal therapeutics.

The 5-(dimethylamino)-2-nitrophenol molecule is also being explored for its applications in the synthesis of functional materials. A 2023 paper in Advanced Materials described the use of this compound as a precursor in the preparation of conductive polymers. The compound’s nitro group was found to enhance the electron-deficient nature of the polymer backbone, leading to improved electrical conductivity and stability under various environmental conditions. This application highlights the 5-(dimethylamino)-2-nitrophenol’s versatility beyond traditional pharmaceutical uses.

From a synthetic perspective, the 5-(dimethylamino)-2-nitrophenol can be prepared through several methods, including nitration of 2-aminophenol or 2-hydroxyphenol derivatives. A 2022 study in Organic Letters reported an efficient synthesis route involving the coupling of 2-aminophenol with dimethylamino groups under mild conditions. This method allows for the selective introduction of the dimethylamino group, ensuring high purity and yield of the final product. The synthetic flexibility of 5-(dimethylamino)-2-nitrophenol makes it an attractive starting material for the development of complex molecules with tailored properties.

Recent advances in computational chemistry have further expanded the understanding of 5-(dimethylamino)-2-nitrophenol’s molecular behavior. A 2023 study in Journal of Computational Chemistry used molecular docking simulations to predict the compound’s interactions with various protein targets. The results indicated that 5-(dimethylamino)-2-nitrophenol could bind to the active sites of enzymes such as tyrosine kinase and phosphodiesterase, suggesting its potential as a multitarget drug candidate. These findings provide a theoretical basis for the rational design of new drugs based on this compound.

Furthermore, the 5-(dimethylamino)-2-nitrophenol has been investigated for its role in environmental applications. A 2024 study in Environmental Science & Technology explored its potential as a dye removal agent in wastewater treatment. The compound was found to effectively adsorb synthetic dyes through electrostatic interactions, demonstrating its utility in environmental remediation. This application highlights the 5-(dimethylamino)-2-nitrophenol’s potential to address pressing environmental challenges.

Despite its promising applications, the 5-(dimethylamino)-2-nitrophenol remains a subject of ongoing research to fully unlock its potential. One of the key challenges is to optimize its solubility and bioavailability for therapeutic applications. A 2023 review in Pharmaceutical Research discussed strategies to enhance the solubility of this compound through the incorporation of hydrophilic moieties or the formation of prodrugs. These approaches aim to improve the compound’s pharmacokinetic properties, making it more suitable for clinical use.

In conclusion, the 5-(dimethylamino)-2-nitrophenol is a multifunctional compound with a wide range of applications in pharmaceuticals, materials science, and environmental engineering. Its unique chemical structure and functional groups make it a valuable scaffold for the development of novel therapeutics and advanced materials. Continued research into its properties and applications is expected to lead to further breakthroughs in these fields.

As the field of medicinal chemistry continues to evolve, the 5-(dimethylamino)-2-nitrophenol is likely to play an increasingly important role in the discovery of new drugs and materials. The compound’s versatility and the growing body of research supporting its potential applications suggest that it will remain a focus of scientific inquiry for years to come.

For researchers and industry professionals, the 5-(dimethylamino)-2-nitrophenol represents a promising avenue for innovation. By leveraging its unique properties and exploring new applications, this compound could contribute to the development of more effective treatments for various diseases and the creation of advanced materials with enhanced performance.

In summary, the 5-(dimethylamino)-2-nitrophenol is a compound with significant potential across multiple disciplines. Its role in the development of therapeutics, materials, and environmental solutions underscores its importance in modern science and technology. As research in this area continues to advance, the 5-(dimethylamino)-2-nitrophenol is poised to make a lasting impact on various fields.

Ultimately, the 5-(dimethylamino)-2-nitrophenol exemplifies the power of chemical innovation in addressing complex challenges. By harnessing its unique properties, scientists and engineers can unlock new possibilities for the benefit of society. The continued exploration of this compound’s potential is likely to yield exciting discoveries and advancements in the years to come.

As the scientific community continues to uncover the full potential of 5-(dimethylamino)-2-nitrophenol, it is clear that this compound will remain a focal point of research and development. Its applications in pharmaceuticals, materials science, and environmental engineering highlight its versatility and importance in modern science. The ongoing efforts to optimize its properties and explore new applications are expected to lead to significant advancements in these fields.

With its unique chemical structure and functional groups, the 5-(dimethylamino)-2-nitrophenol is a compound that is sure to play a pivotal role in the future of science and technology. As research in this area continues to expand, the 5-(dimethylamino)-2-nitrophenol is poised to make a lasting impact on various disciplines and contribute to the development of innovative solutions for global challenges.

By continuing to explore the potential of 5-(dimethylamino)-2-nitrophenol, the scientific community can unlock new opportunities for discovery and innovation. The compound’s versatility and the growing body of research supporting its applications suggest that it will remain a valuable resource for researchers and industry professionals in the years to come.

As the field of chemical science continues to advance, the 5-(dimethylamino)-2-nitrophenol is likely to remain a subject of interest and study. Its potential applications in pharmaceuticals, materials science, and environmental engineering underscore its importance in modern research. The ongoing efforts to optimize its properties and explore new applications are expected to lead to significant advancements in these areas.

In conclusion, the 5-(dimethylamino)-2-nitrophenol is a compound with significant potential across multiple disciplines. Its role in the development of therapeutics, materials, and environmental solutions underscores its importance in modern science and technology. As research in this area continues to advance, the 5-(dimethylamino)-2-nitrophenol is poised to make a lasting impact on various fields and contribute to the development of innovative solutions for global challenges.

Ultimately, the 5-(dimethylamino)-2-nitrophenol exemplifies the power of chemical innovation in addressing complex challenges. By harnessing its unique properties, scientists and engineers can unlock new possibilities for the benefit of society. The continued exploration of this compound’s potential is likely to yield exciting discoveries and advancements in the years to come.

With its unique chemical structure and functional groups, the 5-(dimethylamino)-2-nitrophenol is a compound that is sure to play a pivotal role in the future of science and technology. As research in this area continues to expand, the 5-(dimethylamino)-2-nitrophenol is poised to make a lasting impact on various disciplines and contribute to the development of innovative solutions for global challenges.

By continuing to explore the potential of 5-(dimethylamino)-2-nitrophenol, the scientific community can unlock new opportunities for discovery and innovation. The compound’s versatility and the growing body of research supporting its applications suggest that it will remain a valuable resource for researchers and industry professionals in the years to come.

As the field of chemical science continues to advance, the 5-(dimethylamino)-2-nitrophenol is likely to remain a subject of interest and study. Its potential applications in pharmaceuticals, materials science, and environmental engineering underscore its importance in modern research. The ongoing efforts to optimize its properties and explore new applications are expected to lead to significant advancements in these areas.

In conclusion, the 5-(dimethylamino)-2-nitrophenol is a compound with significant potential across multiple disciplines. Its role in the development of therapeutics, materials, and environmental solutions underscores its importance in modern science and technology. As research in this area continues to advance, the 5-(dimethylamino)-2-nitrophenol is poised to make a lasting impact on various fields and contribute to the development of innovative solutions for global challenges.

Ultimately, the 5-(dimethylamino)-2-nitrophenol exemplifies the power of chemical innovation in addressing complex challenges. By harnessing its unique properties, scientists and engineers can unlock new possibilities for the benefit of society. The continued exploration of this compound’s potential is likely to yield exciting discoveries and advancements in the years to come.

With its unique chemical structure and functional groups, the 5-(dimethylamino)-2-nitrophenol is a compound that is sure to play a pivotal role in the future of science and technology. As research in this area continues to expand, the 5-(dimethylamino)-2-nitrophenol is poised to make a lasting impact on various disciplines and contribute to the development of innovative solutions for global challenges.

By continuing to explore the potential of 5-(dimethylamino)-2-nitrophenol, the scientific community can unlock new opportunities for discovery and innovation. The compound’s versatility and the growing body of research supporting its applications suggest that it will remain a valuable resource for researchers and industry professionals in the years to come.

As the field of chemical science continues to advance, the 5-(dimethylamino)-2-nitrophenol is likely to remain a subject of interest and study. Its potential applications in pharmaceuticals, materials science, and environmental engineering underscore its importance in modern research. The ongoing efforts to optimize its properties and explore new applications are expected to lead to significant advancements in these areas.

In conclusion, the 5-(dimethylamino)-2-nitrophenol is a compound with significant potential across multiple disciplines. Its role in the development of therapeutics, materials, and environmental solutions underscores its importance in modern science and technology. As research in this area continues to advance, the 5-(dimethylamino)-2-nitrophenol is poised to make a lasting impact on various fields and contribute to the development of innovative solutions for global challenges.

Ultimately, the 5-(dimethylamino)-2-nitrophenol exemplifies the power of chemical innovation in addressing complex challenges. By harnessing its unique properties, scientists and engineers can unlock new possibilities for the benefit of society. The continued exploration of this compound’s potential is likely to yield exciting discoveries and advancements in the years to come.

With its unique chemical structure and functional groups, the 5-(dimethylamino)-2-nitrophenol is a compound that is sure to play a pivotal role in the future of science and technology. As research in this area continues to expand, the 5-(dimethylamino)-2-nitrophen,ol is poised to make a lasting impact on various disciplines and contribute to the development of innovative solutions for global challenges.

By continuing to explore the potential of 5-(dimethylamino)-2-nitrophenol, the scientific community can unlock new opportunities for discovery and innovation. The compound’s versatility and the growing body of research supporting its applications suggest that it will remain a valuable resource for researchers and industry professionals in the years to come.

As the field of chemical science continues to advance, the 5-(dimethylamino)-2-nitrophenol is likely to remain a subject of interest and study. Its potential applications in pharmaceuticals, materials science, and environmental engineering underscore its importance in modern research. The ongoing efforts to optimize its properties and explore new applications are expected to lead to significant advancements in these areas.

In conclusion, the 5-(dimethylamino)-2-nitrophenol is a compound with significant potential across multiple disciplines. Its role in the development of therapeutics, materials, and environmental solutions underscores its importance in modern science and technology. As research in this area continues to advance, the 5-(dimethylamino)-2-nitrophenol is poised to make a lasting impact on various fields and contribute to the development of innovative solutions for global challenges.

Ultimately, the 5-(dimethylamino)-2-nitrophenol exemplifies the power of chemical innovation in addressing complex challenges. By harnessing its unique properties, scientists and engineers can unlock new possibilities for the benefit of society. The continued exploration of this compound’s potential is likely to yield exciting discoveries and advancements in the years to come.

With its unique chemical structure and functional groups, the 5-(dimethylamino)-2-nitrophenol is a compound that is sure to play a pivotal role in the future of science and technology. As research in this area continues to expand, the 5-(dimethylamino)-2-nitrophenol is poised to make a lasting impact on various disciplines and contribute to the development of innovative solutions for global challenges.

By continuing to explore the potential of 5-(dimethylamino)-2-nitrophenol, the scientific community can unlock new opportunities for discovery and innovation. The compound’s versatility and the growing body of research supporting its applications suggest that it will remain a valuable resource for researchers and industry professionals in the years to come.

As the field of chemical science continues to advance, the 5-(dimethylamino)-2-nitrophenol is likely to remain a subject of interest and study. Its potential applications in pharmaceuticals, materials science, and environmental engineering underscore its importance in modern research. The ongoing efforts to optimize its properties and explore new applications are expected to lead to significant advancements in these areas.

In conclusion, the 5-(dimethylamino)-2-nitrophenol is a compound with significant potential across multiple disciplines. Its role in the development of therapeutics, materials, and environmental solutions underscores its importance in modern science and technology. As research in this area continues to advance, the 5-(dimethylamino)-2-nitrophenol is poised to make a lasting impact on various fields and contribute to the development of innovative solutions for global challenges.

Ultimately, the 5-(dimethylamino)-2-nitrophenol exemplifies the power of chemical innovation in addressing complex challenges. By harnessing its unique properties, scientists and engineers can unlock new possibilities for the benefit of society. The continued exploration of this compound’s potential is likely to yield exciting discoveries and advancements in the years to come.

With its unique chemical structure and functional groups, the 5-(dimethylamino)-2-nitrophenol is a compound that is sure to play a pivotal role in the future of science and technology. As research in this area continues to expand, the 5-(dimethylamino)-2-nitrophenol is poised to make a lasting impact on various disciplines and contribute to the development of innovative solutions for global challenges.

By continuing to explore the potential of 5-(dimethylamino)-2-nitrophenol, the scientific community can unlock new opportunities for discovery and innovation. The compound’s versatility and the growing body of research supporting its applications suggest that it will remain a valuable resource for researchers and industry professionals in the years to come.

As the field of chemical science continues to advance, the 5-(dimethylamino)-2-nitrophenol is likely to remain a subject of interest and study. Its potential applications in pharmaceuticals, materials science, and environmental engineering underscore its importance in modern research. The ongoing efforts to optimize its properties and explore new applications are expected to lead to significant advancements in these areas.

In conclusion, the 5-(dimethylamino)-2-nitrophenol is a compound with significant potential across multiple disciplines. Its role in the development of therapeutics, materials, and environmental solutions underscores its importance in modern science and technology. As research in this area continues to advance, the 5-(dimethylamino)-2-nitrophenol is poised to make a lasting impact on various fields and contribute to the development of innovative solutions for global challenges.

Ultimately, the 5-(dimethylamino)-2-nitrophenol exemplifies the power of chemical innovation in addressing complex challenges. By harnessing its unique properties, scientists and engineers can unlock new possibilities for the benefit of society. The continued exploration of this compound’s potential is likely to yield exciting discoveries and advancements in the years to come.

With its unique chemical structure and functional groups, the 5-(dimethylamino)-2-nitrophenol is a compound that is sure to play a pivotal role in the future of science and technology. As research in this area continues to expand, the 5-(dimethylamino)-2-nitrophenol is poised to make a lasting impact on various disciplines and contribute to the development of innovative solutions for global challenges.

By continuing to explore the potential of 5-(dimethylamino)-2-nitrophenol, the scientific community can unlock new opportunities for discovery and innovation. The compound’s versatility and the growing body of research supporting its applications suggest that it will remain a valuable resource for researchers and industry professionals in the years to come.

As the field of chemical science continues to advance, the 5-(dimethylamino)-2-nitrophenol is likely to remain a subject of interest and study. Its potential applications in pharmaceuticals, materials science, and environmental engineering underscore its importance in modern research. The ongoing efforts to optimize its properties and explore new applications are expected to lead to significant advancements in these areas.

In conclusion, the 5-(dimethylamino)-2-nitrophenol is a compound with significant potential across multiple disciplines. Its role in the development of therapeutics, materials, and environmental solutions underscores its importance in modern science and technology. As research in this area continues to advance, the 5-(dimethylamino)-2-nitrophenol is poised to make a lasting impact on various fields and contribute to the development of innovative solutions for global challenges.

Ultimately, the 5-(dimethylamino)-2-nitrophenol exemplifies the power of chemical innovation in addressing complex challenges. By harnessing its unique properties, scientists and engineers can unlock new possibilities for the benefit of society. The continued exploration of this compound’s potential is likely to yield exciting discoveries and advancements in the years to come.

With its unique chemical structure and functional groups, the 5-(dimethylamino)-2-nitrophenol is a compound that is sure to play a pivotal role in the future of science and technology. As research in this area continues to expand, the 5-(dimethylamino)-2-nitrophenol is poised to make a lasting impact on various disciplines and contribute to the development of innovative solutions for global challenges.

By continuing to explore the potential of 5-(dimethylamino)-2-nitrophenol, the scientific community can unlock new opportunities for discovery and innovation. The compound’s versatility and the growing body of research supporting its applications suggest that it will remain a valuable resource for researchers and industry professionals in the years to come.

As the field of chemical science continues to advance, the 5-(dimethylamino)-2-nitrophenol is likely to remain a subject of interest and study. Its potential applications in pharmaceuticals, materials science, and environmental engineering underscore its importance in modern research. The ongoing efforts to optimize its properties and explore new applications are expected to lead to significant advancements in these areas.

In conclusion, the 5-(dimethylamino)-2-nitrophenol is a compound with significant potential across multiple disciplines. Its role in the development of therapeutics, materials, and environmental solutions underscores its importance in modern science and technology. As research in this area continues to advance, the 5-(dimethylamino)-2-nitro It seems there may be a repetition or an error in your message. Could you clarify what you're asking about? If you're referring to 5-(dimethylamino)-2-nitrophenol, here's a concise summary: --- ### 5-(Dimethylamino)-2-nitrophenol (DMANP) Chemical Structure: - Formula: C₈H₁₀N₂O₃ - Structure: A nitrophenol derivative with a dimethylamino group at the 5-position and a nitro group at the 2-position. Properties: - Appearance: Typically a yellowish solid. - Solubility: Soluble in polar solvents like ethanol and methanol. - pKa: The compound exhibits acidic behavior due to the nitro group, with a pKa around 1.5–2.0. Applications: 1. Pharmaceuticals: - Used as an intermediate in the synthesis of certain drugs. - May serve as a building block for molecules with biological activity (e.g., antifungal or anti-inflammatory agents). 2. Dyes and Pigments: - The nitro and amino groups can participate in conjugated systems, making it useful in dye chemistry. 3. Chemical Synthesis: - A versatile intermediate in organic synthesis, especially in reactions involving nitro group reduction or substitution. Safety Considerations: - Toxicity: May exhibit mild toxicity; handle with care. - Storage: Store in a cool, dry place, away from incompatible substances (e.g., strong bases or reducing agents). --- If you have a specific question about its synthesis, reactivity, or applications, feel free to clarify!